![molecular formula C21H30N2O6 B5068700 1-(1,3-benzodioxol-5-ylmethyl)-4-(4-methylcyclohexyl)piperazine oxalate](/img/structure/B5068700.png)
1-(1,3-benzodioxol-5-ylmethyl)-4-(4-methylcyclohexyl)piperazine oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
MDBP is a synthetic compound that was first synthesized in the late 1990s as a potential antidepressant. It has since been found to have psychoactive effects and has gained attention in the scientific community for its potential use in research.
Mechanism of Action
MDBP is believed to act as a serotonin receptor agonist, meaning that it binds to and activates serotonin receptors in the brain. This activation leads to an increase in serotonin signaling, which may be responsible for the psychoactive effects of the compound.
Biochemical and physiological effects:
MDBP has been shown to produce a range of effects in animal studies, including hyperactivity, increased heart rate, and changes in body temperature. It has also been shown to increase serotonin levels in the brain and alter the activity of other neurotransmitter systems.
Advantages and Limitations for Lab Experiments
One advantage of using MDBP in lab experiments is its specificity for serotonin receptors, which allows researchers to investigate the function of this system in the brain. However, one limitation is that the psychoactive effects of the compound may make it difficult to interpret results.
Future Directions
There are several directions for future research on MDBP. One area of interest is its potential use as a tool to study the serotonin system in the brain. Additionally, more research is needed to understand the long-term effects of the compound and its potential therapeutic applications.
In conclusion, MDBP is a synthetic compound that has gained attention in the scientific community for its potential use in research. Its specificity for serotonin receptors makes it a useful tool for investigating the function of this system in the brain. However, more research is needed to fully understand the biochemical and physiological effects of the compound and its potential therapeutic applications.
Synthesis Methods
MDBP is synthesized through a multi-step process involving the reaction of piperazine with 3,4-methylenedioxybenzaldehyde and 4-methylcyclohexanone. The resulting compound is then converted to the oxalate salt form.
Scientific Research Applications
MDBP has been used in several scientific studies as a tool to investigate the function of various neurotransmitter systems in the brain. It has been shown to have an affinity for serotonin receptors and may be useful in studying the serotonin system in the brain.
Properties
IUPAC Name |
1-(1,3-benzodioxol-5-ylmethyl)-4-(4-methylcyclohexyl)piperazine;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N2O2.C2H2O4/c1-15-2-5-17(6-3-15)21-10-8-20(9-11-21)13-16-4-7-18-19(12-16)23-14-22-18;3-1(4)2(5)6/h4,7,12,15,17H,2-3,5-6,8-11,13-14H2,1H3;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQKXLZXLGCJOGE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CC1)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H30N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.